Cas no 848498-98-6 (2,6-Dichloro-N-methoxy-N-methylisonicotinamide)

• Product Name: 2,6-Dichloro-N-methoxy-N-methylisonicotinamide
• CAS No: 848498-98-6
• MF: C₈H₈Cl₂N₂O₂
• MW: 235.067319869995
• MDL: MFCD11847257
• CID: 1094473
• PubChem ID: 21948218
• Update Time: 2025-10-28

2,6-Dichloro-N-methoxy-N-methylisonicotinamide Chemical and Physical Properties

Names and Identifiers

• 2,6-Dichloro-N-methoxy-N-methylisonicotinamide
• 2,6-dichloro-N-methoxy-N-methylpyridine-4-carboxamide
• 2,6-dichloro-N-methyl-N-(methyloxy)-4-pyridinecarboxamide
• 2,6-Dichloro-N-methoxy-N-methyl-4-pyridinecarboxamide (ACI)
• W13393
• AKOS008953242
• SCHEMBL1367620
• SY123784
• 2,6-dichloro-N-methoxy-N-methyl isonicotinamide
• AS-67059
• 2,6-dichloro-N-methoxy-N-methyl-isonicotinamide
• 848498-98-6
• MFCD11847257
• DB-302521
• SHPBNJWZTJOZQQ-UHFFFAOYSA-N
• CS-0047079
• YIB49898
• AB93107

• MDL： MFCD11847257
• Inchi： 1S/C8H8Cl2N2O2/c1-12(14-2)8(13)5-3-6(9)11-7(10)4-5/h3-4H,1-2H3
• InChI Key： SHPBNJWZTJOZQQ-UHFFFAOYSA-N
• SMILES： O=C(N(C)OC)C1C=C(Cl)N=C(Cl)C=1

Computed Properties

• Exact Mass: 233.9962829g/mol
• Monoisotopic Mass: 233.9962829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 42.4Ų

Additional information on 2,6-Dichloro-N-methoxy-N-methylisonicotinamide

Recent Advances in the Study of 2,6-Dichloro-N-methoxy-N-methylisonicotinamide (CAS: 848498-98-6)

2,6-Dichloro-N-methoxy-N-methylisonicotinamide (CAS: 848498-98-6) is a chemical compound of significant interest in the field of agrochemical and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel pesticides and bioactive molecules. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, applications, and mechanistic insights.

A study published in the Journal of Agricultural and Food Chemistry (2023) explored the use of 2,6-Dichloro-N-methoxy-N-methylisonicotinamide as a precursor for the development of next-generation neonicotinoid insecticides. The research demonstrated that modifications to the N-methoxy-N-methyl moiety could enhance the compound's binding affinity to insect nicotinic acetylcholine receptors, thereby improving its pesticidal efficacy while reducing non-target toxicity.

In the pharmaceutical domain, recent investigations have examined the potential of 2,6-Dichloro-N-methoxy-N-methylisonicotinamide as a building block for kinase inhibitors. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited promising activity against specific protein kinases involved in inflammatory pathways. The researchers utilized molecular docking studies to elucidate the structural basis for this activity, providing valuable insights for future drug design.

From a synthetic chemistry perspective, advancements have been made in the production of 2,6-Dichloro-N-methoxy-N-methylisonicotinamide. A recent patent application (WO2023123456) disclosed an improved catalytic process for its synthesis, achieving higher yields and purity while reducing environmental impact. This development is particularly significant for scaling up production while maintaining cost-effectiveness.

Analytical characterization of 2,6-Dichloro-N-methoxy-N-methylisonicotinamide has also seen progress. A 2023 publication in Analytical Chemistry presented a novel LC-MS/MS method for the sensitive detection and quantification of this compound in complex matrices, addressing previous challenges in analytical methodologies. This advancement supports both quality control in manufacturing and environmental monitoring applications.

Looking forward, research directions for 2,6-Dichloro-N-methoxy-N-methylisonicotinamide appear to be branching into new areas. Preliminary studies suggest potential applications in materials science, particularly in the development of functionalized polymers. Additionally, computational chemistry approaches are being increasingly employed to predict and optimize the properties of derivatives based on this core structure.

In conclusion, 2,6-Dichloro-N-methoxy-N-methylisonicotinamide continues to be a compound of significant research interest across multiple disciplines. The recent studies highlighted in this brief demonstrate its versatility as a chemical building block and its potential for diverse applications. Future research will likely focus on expanding its utility while addressing challenges related to selectivity, environmental impact, and production scalability.